4-(Methylamino)-3-nitrobenzamide

• IUPAC Name: 4-(methylamino)-3-nitrobenzamide
• InChI: InChI=1S/C8H9N3O3/c1-10-6-3-2-5(8(9)12)4-7(6)11(13)14/h2-4,10H,1H3,(H2,9,12)
• InChI Key: WNOSSDZXZJHRNE-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)C(=O)N)[N+](=O)[O-]
• Molecular Formula: C8H9N3O3
• Molecular Weight: 195.18 g/mol

Description

The description of a compound typically includes its molecular formula, molecular weight, and structural formula. It may also include the type of compound it is (for example, an amine, an ester, etc.) and its physical state (solid, liquid, gas) at room temperature.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This includes the starting materials, the reaction conditions, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions under which the compound reacts, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and reactivity. These properties can give insights into how the compound behaves under different conditions.

Scientific Research Applications

1. Anticonvulsant Properties

Some derivatives of 4-nitro-N-phenylbenzamides, closely related to 4-(Methylamino)-3-nitrobenzamide, have been synthesized and evaluated for their anticonvulsant properties and neurotoxicity. These compounds have shown efficiency in the maximal electroshock-induced seizure (MES) test in mice, indicating potential as anticonvulsant agents (Bailleux et al., 1995).

2. Crystal Engineering and Co-crystal Formation

4-Nitrobenzamide, a compound related to 4-(Methylamino)-3-nitrobenzamide, has been used in crystal engineering studies. It forms homomeric amide⋯amide dimers, which are a key structural motif in the formation of binary co-crystals (Aakeröy et al., 2004).

3. Potential in Chemotherapy

4-Iodo-3-nitrobenzamide, structurally similar to 4-(Methylamino)-3-nitrobenzamide, has been studied for its chemotherapeutic activity. It shows potential in killing tumor cells through metabolic reduction to 3-nitroso derivative, indicating a possible role in cancer treatment (Mendeleyev et al., 1995).

4. Synthesis and Structural Studies

Studies have been conducted on the synthesis and structural analysis of compounds like 4-nitrobenzamide and its derivatives. These provide insights into the chemical behavior and potential applications of 4-(Methylamino)-3-nitrobenzamide in various scientific fields (Valenta et al., 1990).

5. Novel Polyimides Synthesis

A novel diamine with sulfone, ether, and amide structure was synthesized using 4-nitrobenzamide as a key component. This research contributes to the development of new polyimides, highlighting potential applications in materials science (Mehdipour‐Ataei et al., 2004).

6. Spectroscopic Analysis

Spectroscopic studies of benzamide derivatives, including compounds similar to 4-(Methylamino)-3-nitrobenzamide, have been conducted. These studies are essential in understanding the molecular properties and potential applications of these compounds (Brozis et al., 1999).

7. Synthesis of Functional Derivatives

Research on the synthesis of functional derivatives of benzamides, including 4-nitrobenzamide, has shown potential for various applications, such as in fluorescence studies and polymerization reactions (Nishida et al., 2005).

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It describes how the compound interacts with biological systems and produces its effects.

Safety and Hazards

Safety and hazard information is crucial for handling and storing the compound safely. This includes information on toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and improvements that could be made to the synthesis process.